4-ethyl-N-(3-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-ethyl-N-(3-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C13H18FN3O/c1-2-16-6-8-17(9-7-16)13(18)15-12-5-3-4-11(14)10-12/h3-5,10H,2,6-9H2,1H3,(H,15,18)
• InChI Key: SYIZVZUUMGLYMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C13H18FN3O
• Molecular Weight: 251.30 g/mol

Description

4-ethyl-N-(3-fluorophenyl)-1-piperazinecarboxamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as EFDP or NFP, and has been the subject of several scientific studies due to its potential applications in the field of neuroscience. The purpose of

Mechanism of Action

The mechanism of action of EFDP is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. EFDP has been shown to increase the release of serotonin and dopamine in certain brain regions, which may contribute to its effects on mood, anxiety, and reward.
Biochemical and Physiological Effects:
Studies have shown that EFDP has a range of biochemical and physiological effects. It has been shown to reduce anxiety-like behavior in animal models, and to increase social interaction and exploration. EFDP has also been shown to have antidepressant-like effects, and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using EFDP in lab experiments is its high selectivity for the serotonin 5-HT1A receptor, which allows for more precise manipulation of neurotransmitter activity. However, one limitation is that the effects of EFDP may vary depending on the animal model used, and further studies are needed to fully understand its mechanism of action.

Future Directions

There are several future directions for research on EFDP. One area of interest is its potential as a treatment for mood and anxiety disorders. EFDP may also have applications in the treatment of addiction and cognitive disorders. Further studies are needed to fully understand its mechanism of action, and to determine the optimal dosage and administration route for therapeutic use.

Scientific Research Applications

EFDP has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. EFDP has also been shown to have an effect on the dopamine D2 receptor, which is involved in the regulation of reward and motivation.